N-(4-{[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)-3,4-dimethylbenzamide

• IUPAC Name: N-[4-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C22H25N5O/c1-14-6-7-17(12-15(14)2)21(28)24-18-8-10-19(11-9-18)25-22-23-16(3)13-20(26-22)27(4)5/h6-13H,1-5H3,(H,24,28)(H,23,25,26)
• InChI Key: ADTCQWQLUNDIDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)NC3=NC(=CC(=N3)N(C)C)C)C
• Molecular Formula: C22H25N5O
• Molecular Weight: 375.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amide group (-CONH2), a pyrimidine ring (a six-membered ring with two nitrogen atoms), and a dimethylamino group (-N(CH3)2). These functional groups suggest that this compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. The pyrimidine ring, in particular, would contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by the presence of the amide, pyrimidine, and dimethylamino groups. For example, the amide group could participate in hydrolysis reactions, while the pyrimidine ring could undergo electrophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the aromatic pyrimidine ring could affect its solubility, melting point, and boiling point.

Scientific Research Applications

Fluorescent Labeling in Proteomics and Biochemistry

• Application : Researchers employ it to study protein interactions, localization, and dynamics. .

Optical Nonlinear Optical (ONLO) Materials

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Automated Cell-Pattern Recognition Staining

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Long Wavelength Quenchers in FRET Studies

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Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a pharmaceutical compound, its mechanism of action would depend on the biological target it interacts with.

Future Directions

The potential applications and future directions for this compound would depend largely on its physical and chemical properties, as well as its biological activity if any. It could potentially be explored for use in pharmaceuticals, materials science, or as a building block in organic synthesis.